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Compound of Interest

Compound Name: SM-2470

Cat. No.: B1209344 Get Quote

A comprehensive search for safety and handling guidelines, including Material Safety Data

Sheets (MSDS), for the compound SM-2470 has yielded no specific documentation on this

topic. The available information primarily consists of academic research focused on the

pharmacological properties of SM-2470 as a potential antihypertensive and cholesterol-

lowering agent.

SM-2470, identified as 4-amino-2-(4-[bicyclo(2,2,2)oct-2-ene-5-carbonyl]-1-piperazinyl)-6,7-

dimethoxyquinazoline, is described as a potent α1-adrenoceptor antagonist.[1] Research

studies have investigated its effects on cholesterol metabolism and sympathetic nerve activity,

primarily in animal models.[2][3][4][5][6]

Key research findings indicate that SM-2470 may inhibit the intestinal absorption of cholesterol.

[2][3][4] Studies in hypercholesterolemic rats showed that doses of 1-30 mg/kg of SM-2470
significantly inhibited the rise in total serum cholesterol.[2][3][4] In other experiments,

intravenous administration of 10 to 100 μg/kg of SM-2470 in rats led to a decrease in mean

arterial blood pressure.[5]

Despite the existence of these pharmacological studies, no public records detailing the specific

safety precautions, handling procedures, personal protective equipment (PPE)

recommendations, or emergency protocols for SM-2470 were found. This information is

typically provided in an MSDS or equivalent safety document by the manufacturer or supplier of

a chemical compound.
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For researchers, scientists, and drug development professionals, the absence of this critical

safety information means that extreme caution should be exercised when handling SM-2470.

Standard laboratory safety protocols for handling novel chemical entities of unknown toxicity

should be strictly followed. This includes, but is not limited to:

Working in a well-ventilated area, preferably a fume hood.

Using appropriate personal protective equipment, such as safety goggles, gloves, and a lab

coat.

Avoiding inhalation, ingestion, and skin contact.

Having emergency procedures in place for accidental exposure.

It is imperative to obtain a Material Safety Data Sheet (MSDS) or equivalent safety information

directly from the supplier or manufacturer of SM-2470 before any handling or experimental use.

Without this documentation, a thorough risk assessment cannot be conducted, and the

potential hazards to personnel remain unknown.

Due to the lack of available safety and handling data, it is not possible to provide the requested

in-depth technical guide, including quantitative data tables, detailed experimental protocols for

safety, or visualizations of safety-related workflows. The provided search results focus on the

compound's mechanism of action rather than its safe handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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